4-[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]-2,6-dimethylmorpholine

• Molecular Formula: C11H16BrN3O2
• Molecular Weight: 302.17 g/mol
• IUPAC Name: (4-bromo-2-methylpyrazol-3-yl)-(2,6-dimethylmorpholin-4-yl)methanone
• InChI: InChI=1S/C11H16BrN3O2/c1-7-5-15(6-8(2)17-7)11(16)10-9(12)4-13-14(10)3/h4,7-8H,5-6H2,1-3H3
• InChI Key: KQJDENLJKNYSHN-UHFFFAOYSA-N
• SMILES: CC1CN(CC(O1)C)C(=O)C2=C(C=NN2C)Br

Description

4-[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]-2,6-dimethylmorpholine, commonly known as BRD73954, is a small molecule inhibitor that has been widely used in scientific research. This compound has shown promising results in various studies and has the potential to be used in the development of new drugs.

Mechanism of Action

BRD73954 exerts its inhibitory effect on HDACs and BRDs by binding to their active sites and preventing them from carrying out their normal functions. This leads to alterations in gene expression and can have downstream effects on cellular processes.
Biochemical and Physiological Effects:
BRD73954 has been shown to have several biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of the immune response. These effects are likely due to alterations in gene expression and downstream effects on cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of using BRD73954 in lab experiments is its specificity for HDACs and BRDs. This allows researchers to selectively target these enzymes and study their effects on cellular processes. However, one limitation of using BRD73954 is its potential toxicity, which can vary depending on the cell type and concentration used.

Future Directions

There are several future directions for the use of BRD73954 in scientific research. One area of interest is in the development of new cancer therapies, as HDACs and BRDs have been implicated in several types of cancer. Additionally, BRD73954 may have potential in the treatment of inflammatory diseases, as it has been shown to modulate the immune response. Further studies are needed to fully understand the potential of BRD73954 and its mechanisms of action.

Synthesis Methods

BRD73954 can be synthesized using a multi-step process involving several chemical reactions. The first step involves the synthesis of 4-bromo-1-methyl-1H-pyrazole-5-carboxylic acid, which is then reacted with 2,6-dimethylmorpholine to form BRD73954. The final product is purified using chromatography techniques to obtain a pure compound.

Scientific Research Applications

BRD73954 has been extensively studied for its potential use in various scientific research applications. It has been shown to inhibit the activity of several enzymes, including histone deacetylases (HDACs) and bromodomain-containing proteins (BRDs). HDACs are involved in the regulation of gene expression and have been implicated in several diseases, including cancer. BRDs are involved in the recognition of acetylated lysine residues on histones and are also important in gene regulation.